Cas no 600126-70-3 (Benzamide, N,3-dimethyl-2-nitro-)

• Product Name: Benzamide, N,3-dimethyl-2-nitro-
• CAS No: 600126-70-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 1622718
• PubChem ID: 3277654
• Update Time: 2025-04-21

Benzamide, N,3-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,3-dimethyl-2-nitro-
• N,3-dimethyl-2-nitroBenzamide
• STK499506
• DA-04524
• AKOS000370323
• 600126-70-3

• Inchi： 1S/C9H10N2O3/c1-6-4-3-5-7(9(12)10-2)8(6)11(13)14/h3-5H,1-2H3,(H,10,12)
• InChI Key： MTRVHOUBSJVKSD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 72.24